Cas no 2097919-55-4 (3-(2,3-dihydro-1-benzofuran-5-yl)-N-(thiophen-2-yl)methylpyrrolidine-1-carboxamide)

• Product Name: 3-(2,3-dihydro-1-benzofuran-5-yl)-N-(thiophen-2-yl)methylpyrrolidine-1-carboxamide
• CAS No: 2097919-55-4
• MF: C₁₈H₂₀N₂O₂S
• MW: 328.428603172302
• CID: 6160796
• PubChem ID: 126853466
• Update Time: 2025-06-11

3-(2,3-dihydro-1-benzofuran-5-yl)-N-(thiophen-2-yl)methylpyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1-benzofuran-5-yl)-N-(thiophen-2-yl)methylpyrrolidine-1-carboxamide
• AKOS032467280
• 3-(2,3-dihydro-1-benzofuran-5-yl)-N-[(thiophen-2-yl)methyl]pyrrolidine-1-carboxamide
• 3-(2,3-dihydro-1-benzofuran-5-yl)-N-(thiophen-2-ylmethyl)pyrrolidine-1-carboxamide
• F6553-1195
• 2097919-55-4

• Inchi： 1S/C18H20N2O2S/c21-18(19-11-16-2-1-9-23-16)20-7-5-15(12-20)13-3-4-17-14(10-13)6-8-22-17/h1-4,9-10,15H,5-8,11-12H2,(H,19,21)
• InChI Key： GIXIVONVOBWHRJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(N1CCC(C2C=CC3=C(CCO3)C=2)C1)=O

Computed Properties

• Exact Mass: 328.12454906g/mol
• Monoisotopic Mass: 328.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 69.8Ų

Additional information on 3-(2,3-dihydro-1-benzofuran-5-yl)-N-(thiophen-2-yl)methylpyrrolidine-1-carboxamide

Introduction to 3-(2,3-dihydro-1-benzofuran-5-yl)-N-(thiophen-2-yl)methylpyrrolidine-1-carboxamide (CAS No. 2097919-55-4)

3-(2,3-dihydro-1-benzofuran-5-yl)-N-(thiophen-2-yl)methylpyrrolidine-1-carboxamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2097919-55-4, belongs to a class of molecules that incorporate multiple functional groups, including benzofuran and thiophene moieties, which are known for their role in modulating various biological pathways. The presence of a pyrrolidine ring further enhances its complexity and potential for interaction with biological targets.

The structural framework of 3-(2,3-dihydro-1-benzofuran-5-yl)-N-(thiophen-2-yl)methylpyrrolidine-1-carboxamide is designed to facilitate interactions with specific proteins and enzymes involved in critical cellular processes. The benzofuran moiety, in particular, has been extensively studied for its role in inhibiting enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key mediators of inflammation and pain. Additionally, the thiophene ring contributes to the compound's ability to engage with ion channels and receptors, making it a promising candidate for the development of drugs targeting neurological disorders.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding affinities and mechanisms of action of this compound with high precision. Studies have indicated that 3-(2,3-dihydro-1-benzofuran-5-yl)-N-(thiophen-2-yl)methylpyrrolidine-1-carboxamide exhibits potent inhibitory activity against several enzymes implicated in cancer progression. Specifically, it has shown promise in inhibiting kinases such as EGFR and JAK2, which are frequently overexpressed in various malignancies. The compound's ability to selectively target these enzymes without significant off-target effects makes it an attractive candidate for further development.

In addition to its anti-cancer potential, 3-(2,3-dihydro-1-benzofuran-5-yl)-N-(thiophen-2-yl)methylpyrrolidine-1-carboxamide has also been investigated for its neuroprotective properties. Preclinical studies have demonstrated that this compound can mitigate oxidative stress and inflammation in neuronal cells, thereby protecting against neurodegenerative diseases such as Alzheimer's and Parkinson's. The interaction between the benzofuran and thiophene groups with neurotransmitter receptors appears to be key to its therapeutic effects. Furthermore, the pyrrolidine ring enhances its solubility and bioavailability, which are critical factors for drug efficacy.

The synthesis of 3-(2,3-dihydro-1-benzofuran-5-yl)-N-(thiophen-2-yl)methylpyrrolidine-1-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the benzofuran ring through cyclization reactions followed by functionalization with the thiophene group. The introduction of the pyrrolidine moiety is typically achieved through nucleophilic substitution or condensation reactions. Advanced synthetic techniques such as transition metal catalysis have been employed to improve reaction efficiency and selectivity.

Quality control and analytical characterization of this compound are essential to ensure its consistency and safety for further study. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely used to confirm the structure and purity of 3-(2,3-dihydro-1-benzofuran-5-ylyl)-N-(thiophenyl)methylpyrrolidinecarboxamide. These methods provide detailed information about the compound's chemical composition and help identify any potential impurities that could affect its biological activity.

Current research efforts are focused on optimizing the pharmacokinetic properties of 3-(2,3-dihydro-benzofuran]-5-ylyl)-N-thienylethylmethylpyrrolidinonecarboxamide by modifying its chemical structure. Strategies such as prodrug formulations and nanocarrier systems are being explored to enhance its absorption, distribution, metabolism, excretion (ADME) profile. These approaches aim to improve the compound's bioavailability and reduce potential side effects, making it more suitable for clinical applications.

The potential therapeutic applications of 3-(2,3-dihydro-benzofuran]-5-ylyl)-N-thienylethylmethylpyrrolidinonecarboxamide extend beyond cancer and neurodegenerative diseases. Preliminary studies have suggested that it may also have beneficial effects in treating inflammatory conditions such as rheumatoid arthritis. The compound's ability to modulate inflammatory pathways by inhibiting key enzymes like COX and LOX makes it a promising candidate for developing novel anti-inflammatory agents.

Collaborative efforts between academic institutions and pharmaceutical companies are crucial for advancing the development of 3-(2,3-dihydro-benzofuran]-5-ylyl)-N-thienylethylmethylpyrrolidinonecarboxamide into clinical trials. Such partnerships leverage expertise in synthetic chemistry, pharmacology, and drug delivery systems to streamline the translation of laboratory findings into therapeutic interventions. Regulatory agencies also play a vital role in overseeing the safety and efficacy of new compounds through rigorous testing protocols.

In conclusion, 3-(2,3-dihydro-benzofuran]-5-ylyl)-N-thienylethylmethylpyrrolidinonecarboxamide is a structurally complex molecule with significant potential for therapeutic applications across multiple disease areas. Its unique combination of functional groups allows it to interact with various biological targets, making it a versatile candidate for drug development. Continued research efforts aimed at optimizing its synthesis, pharmacokinetics, and biological activity will be essential in realizing its full therapeutic promise.